3-[2-(4-fluorophenyl)-5-methyl-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]propanoic acid

• IUPAC Name: 3-[2-(4-fluorophenyl)-5-methyl-3-oxo-1H-pyrazol-4-yl]propanoic acid
• InChI: InChI=1S/C13H13FN2O3/c1-8-11(6-7-12(17)18)13(19)16(15-8)10-4-2-9(14)3-5-10/h2-5,15H,6-7H2,1H3,(H,17,18)
• InChI Key: SRQRKLWNQHQGJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC=C(C=C2)F)CCC(=O)O
• Molecular Formula: C13H13FN2O3
• Molecular Weight: 264.25 g/mol

Description

3-[2-(4-fluorophenyl)-5-methyl-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]propanoic acid (FMPPA) is a compound that has been studied for its potential applications in various areas of scientific research. It is a synthetic compound derived from the condensation of 4-fluorophenylacetic acid and 5-methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid, and is used in a wide range of applications, including drug discovery, analytical chemistry, and biochemistry. FMPPA has been studied for its ability to act as an inhibitor of cyclooxygenase (COX) enzymes, and as an agonist of the peroxisome proliferator-activated receptor gamma (PPARγ). This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for FMPPA.

Scientific Research Applications

PPAR Agonism

• Triple-acting PPARα, -γ, and -δ Agonist : Researchers have designed and synthesized 3-(2-ethyl-4-{2-[2-(4-fluorophenyl)-5-methyloxazol-4-yl]ethoxy}phenyl)propanoic acid (1a), which exhibits potent agonistic activity for three peroxisome proliferator-activated receptors (PPARs): α, γ, and δ. .

Neurological Research

• mGluR5 Modulation : (S)-3-Amino-2-(4-fluorophenyl)propanoic acid has been explored as a probe to study metabotropic glutamate receptor subtype 5 (mGluR5). .

Medicinal Chemistry

• 2-Oxopiperazine Guanidine Analog Synthesis : 3-(4-Fluorophenyl)propionic acid is used in the synthesis of 2-oxopiperazine guanidine analogs. .

Plant Hormone Research

• Indole-3-acetic Acid : Although not directly related to the compound, indole derivatives are of wide interest. .

Metabolic Disorders and Obesity

• PPARγ Activation : PPARγ agonists have been investigated for their potential in treating type 2 diabetes and obesity. .

Insulin Sensitization and Glucose Regulation

• Clinical Implications : PPAR agonists, including our compound, may impact insulin sensitivity and glucose regulation. .

Mechanism of Action

Target of Action

The primary targets of 3-[2-(4-fluorophenyl)-5-methyl-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]propanoic acid are the Peroxisome Proliferator-Activated Receptors (PPARs), specifically PPARα, PPARγ, and PPARδ . These receptors play a crucial role in regulating lipid metabolism, glucose homeostasis, and inflammation .

Mode of Action

This compound: interacts with its targets, the PPARs, by binding to them. This binding results in the activation of these receptors . The activated PPARs then regulate the transcription of specific genes involved in lipid metabolism, glucose homeostasis, and inflammation .

Biochemical Pathways

Upon activation by This compound , the PPARs modulate several biochemical pathways. These include the fatty acid oxidation pathway, the lipogenesis pathway, and the glucose metabolism pathway . The downstream effects of these pathways include the regulation of lipid and glucose levels in the body, and the modulation of inflammatory responses .

Result of Action

The molecular and cellular effects of the action of This compound include the regulation of lipid and glucose levels in the body, and the modulation of inflammatory responses . These effects are achieved through the activation of PPARs and the subsequent regulation of specific genes .